3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one

• IUPAC Name: 3-amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one
• InChI: InChI=1S/C17H20N2OS/c18-14(13-6-2-1-3-7-13)12-17(20)19-10-4-8-15(19)16-9-5-11-21-16/h1-3,5-7,9,11,14-15H,4,8,10,12,18H2
• InChI Key: QCGWXFZNCUJJHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CC(C2=CC=CC=C2)N)C3=CC=CS3
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one, also known as 3-FPM, is a synthetic compound that belongs to the class of phenylmorpholines. It is a research chemical that has gained popularity among the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one is not fully understood, but it is believed to act as a dopamine and noradrenaline reuptake inhibitor. This means that it increases the levels of dopamine and noradrenaline in the brain by blocking their reuptake into the presynaptic neuron. This leads to increased neurotransmitter activity and is thought to be responsible for the cognitive and mood-enhancing effects of 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one have been studied extensively in animal models. It has been found to increase locomotor activity and improve cognitive performance in rats. It has also been found to increase wakefulness and reduce sleep in mice. In addition, 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one has been found to increase heart rate and blood pressure in rats, indicating potential cardiovascular effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one as a research chemical is its availability and affordability. It is relatively easy to synthesize and can be obtained from various chemical suppliers. In addition, its mechanism of action and potential applications make it a valuable tool for studying the dopamine and noradrenaline systems in the brain.
However, there are also limitations to using 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one in lab experiments. Its effects on the cardiovascular system and potential for abuse make it a potentially dangerous compound to work with. In addition, its exact mechanism of action is not fully understood, which makes it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one. One area of interest is its potential as a treatment for ADHD and narcolepsy. Another area of interest is its potential as a tool for studying the dopamine and noradrenaline systems in the brain. In addition, further research is needed to fully understand its mechanism of action and potential cardiovascular effects.
Conclusion
In conclusion, 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one, or 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one, is a synthetic compound that has gained popularity among the scientific community due to its potential applications in various fields. Its synthesis method is reliable and reproducible, and it has been studied extensively for its potential as a cognitive enhancer, antidepressant, and anxiolytic agent. Its exact mechanism of action is not fully understood, but it is believed to act as a dopamine and noradrenaline reuptake inhibitor. While it has several advantages as a research chemical, there are also limitations to using it in lab experiments. Further research is needed to fully understand its potential applications and effects.

Synthesis Methods

The synthesis of 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one involves the reaction of 3-phenylpropan-1-one with thiophene-2-carbaldehyde and ammonium acetate in the presence of acetic acid. The resulting compound is then reduced using sodium borohydride to form 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one. This synthesis method has been described in detail in the scientific literature and has been found to be reliable and reproducible.

Scientific Research Applications

3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one has been used extensively in scientific research due to its potential applications in various fields. It has been studied for its potential as a cognitive enhancer, antidepressant, and anxiolytic agent. It has also been investigated for its potential as a treatment for ADHD and narcolepsy. In addition, 3-Amino-3-phenyl-1-(2-thiophen-2-ylpyrrolidin-1-yl)propan-1-one has been studied for its potential as a tool for studying the dopamine and noradrenaline systems in the brain.